Androgen Receptor Agonism: Potency vs. Ethisterone
A comparative study in LNCaP prostate cancer cells reported that 2-hydroxymethylene ethisterone exhibits a 3-fold higher potency as an androgen receptor (AR) agonist than its parent compound, ethisterone [1]. The EC50 value for 2-hydroxymethylene ethisterone was 15 nM, versus 45 nM for ethisterone under identical assay conditions [1]. This quantitative difference, derived from dose-response curves measuring AR-mediated transcriptional activation, indicates that the 2-hydroxymethylene modification significantly enhances AR agonism.
| Evidence Dimension | Androgen Receptor (AR) Agonist Potency (EC50) |
|---|---|
| Target Compound Data | EC50 = 15 nM |
| Comparator Or Baseline | Ethisterone, EC50 = 45 nM |
| Quantified Difference | 3-fold higher potency (15 nM vs. 45 nM) |
| Conditions | LNCaP prostate cancer cells; transcriptional activation assay |
Why This Matters
This 3-fold potency differential provides a quantifiable basis for selecting 2-hydroxymethylene ethisterone over ethisterone in androgen receptor signaling studies or prostate cancer models where enhanced AR activation is a desired experimental variable.
- [1] Kuujia. Cas no 2787-02-2 (2-Hydroxymethylene Ethisterone) Technical Overview (citing Nature Communications Biology data). View Source
